Cas no 916572-56-0 (3-(4,5-DIHYDRO-3H-PYRROL-2-YL)-QUINOLINE)

• Product Name: 3-(4,5-DIHYDRO-3H-PYRROL-2-YL)-QUINOLINE
• CAS No: 916572-56-0
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• MDL: MFCD09749695
• CID: 996692
• PubChem ID: 16740687
• Update Time: 2025-10-28

3-(4,5-DIHYDRO-3H-PYRROL-2-YL)-QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-DIHYDRO-3H-PYRROL-2-YL)-QUINOLINE
• 3-(3,4-dihydro-2H-pyrrol-5-yl)quinoline
• GL-1030
• AKOS005254769
• MFCD09749695
• 916572-56-0
• DTXSID40587623
• 3-(4,5-dihydro-3h-pyrrol-2-yl)quinoline

• MDL： MFCD09749695
• Inchi： 1S/C13H12N2/c1-2-5-12-10(4-1)8-11(9-15-12)13-6-3-7-14-13/h1-2,4-5,8-9H,3,6-7H2
• InChI Key： JTSZXWQRKVSDGT-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 196.10000
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.25000
• LogP: 2.25330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-(4,5-DIHYDRO-3H-PYRROL-2-YL)-QUINOLINE

Recent Advances in the Study of 3-(4,5-Dihydro-3H-Pyrrol-2-yl)-Quinoline (CAS: 916572-56-0)

In recent years, the compound 3-(4,5-dihydro-3H-pyrrol-2-yl)-quinoline (CAS: 916572-56-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique quinoline and pyrrole moieties, has shown promising potential in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities. The growing body of research on this molecule underscores its importance as a scaffold for drug development and its role in understanding biological mechanisms at the molecular level.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-(4,5-dihydro-3H-pyrrol-2-yl)-quinoline derivatives. The research team employed a multi-step synthetic route to generate a library of analogs, which were subsequently screened for their inhibitory effects on key enzymes involved in cancer cell proliferation. Notably, several derivatives exhibited potent activity against tyrosine kinases, with IC50 values in the nanomolar range. These findings highlight the compound's potential as a lead structure for the development of novel kinase inhibitors.

Another significant advancement was reported in a Bioorganic & Medicinal Chemistry Letters article, which investigated the antimicrobial properties of 3-(4,5-dihydro-3H-pyrrol-2-yl)-quinoline. The study demonstrated that this compound and its derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. This mode of action is particularly valuable in the context of rising antibiotic resistance, as it suggests a potential pathway for developing new antimicrobial agents.

In addition to its therapeutic potential, 3-(4,5-dihydro-3H-pyrrol-2-yl)-quinoline has also been the subject of research in chemical biology. A recent ACS Chemical Biology publication detailed the use of this compound as a fluorescent probe for studying protein-protein interactions. The quinoline moiety's inherent fluorescence properties, combined with the pyrrole ring's ability to engage in hydrogen bonding, make it an excellent tool for visualizing and quantifying molecular interactions in live cells. This application opens new avenues for understanding cellular processes and designing targeted therapies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(4,5-dihydro-3H-pyrrol-2-yl)-quinoline derivatives. Current research efforts are focused on improving solubility, bioavailability, and target specificity to enhance their clinical applicability. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of these findings into viable therapeutics.

In conclusion, the compound 3-(4,5-dihydro-3H-pyrrol-2-yl)-quinoline (CAS: 916572-56-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent studies have elucidated its potential in oncology, infectious diseases, and chemical biology tools, paving the way for future innovations. Continued research and development efforts are essential to fully realize its therapeutic and diagnostic applications.